Cas no 1327631-85-5 (2-methoxy-3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine)

• Product Name: 2-methoxy-3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine
• CAS No: 1327631-85-5
• MF: C₁₆H₁₄N₄O₃S
• MW: 342.372361660004
• CID: 5939593
• PubChem ID: 49746327
• Update Time: 2025-05-23

2-methoxy-3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine
• (2-methoxypyridin-3-yl)-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• (2-methoxypyridin-3-yl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• CHEMBL3439696
• F6064-1667
• 1327631-85-5
• VU0530926-1
• AKOS024530740
• 2-methoxy-3-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}pyridine

• Inchi： 1S/C16H14N4O3S/c1-22-15-11(4-2-6-17-15)16(21)20-8-10(9-20)14-18-13(19-23-14)12-5-3-7-24-12/h2-7,10H,8-9H2,1H3
• InChI Key： RPNTZRAZFLAJIY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1OC)(N1CC(C2ON=C(C3SC=CC=3)N=2)C1)=O

Computed Properties

• Exact Mass: 342.07866149g/mol
• Monoisotopic Mass: 342.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

Additional information on 2-methoxy-3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine

Comprehensive Overview of 2-Methoxy-3-{3-[3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-yl]Azetidine-1-Carbonyl}Pyridine (CAS No. 1327631-85-5)

The compound 2-methoxy-3-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}pyridine (CAS No. 1327631-85-5) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of thiophene, oxadiazole, and azetidine moieties makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential applications in anti-inflammatory, antimicrobial, and central nervous system (CNS) therapies, aligning with current trends in precision medicine.

One of the most searched questions in the field of medicinal chemistry is: "What are the biological activities of oxadiazole derivatives?" This compound's 1,2,4-oxadiazol-5-yl group is a key pharmacophore, known for its metabolic stability and ability to enhance binding affinity. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes. The thiophene ring further contributes to its lipophilicity, improving membrane permeability—a critical factor for bioavailability optimization.

From a synthetic chemistry perspective, the azetidine-1-carbonyl scaffold in this molecule offers rigidity and conformational constraint, which are highly desirable in modern fragment-based drug design (FBDD). This aligns with the growing demand for small-molecule therapeutics with improved selectivity. The pyridine moiety, functionalized with a methoxy group, adds electron density and hydrogen-bonding capacity, enhancing interactions with biological targets. Such features are frequently discussed in forums focusing on structure-activity relationships (SAR) and computational chemistry.

Environmental and green chemistry concerns have also influenced research around this compound. Scientists are investigating solvent-free synthesis routes for thiophene-oxadiazole hybrids to reduce waste, addressing the popular query: "How to make drug synthesis more sustainable?" Additionally, its potential as a biodegradable agrochemical intermediate resonates with the agricultural sector's shift toward eco-friendly solutions.

In summary, 2-methoxy-3-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}pyridine exemplifies the convergence of medicinal chemistry, materials science, and sustainability. Its multifaceted applications and innovative structural features position it as a compound of interest for future high-throughput screening campaigns and personalized medicine initiatives.